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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid, a versatile organic compound, holds significant interest within
the scientific community, particularly in the fields of medicinal chemistry and materials science.
Its unique bifunctional nature, possessing both a carboxylic acid and a hydroxymethyl group,
allows for a wide range of chemical modifications and applications. This technical guide
provides an in-depth overview of the core physical properties of 2-Hydroxymethylbenzoic acid,
complete with experimental protocols and data presented for clarity and practical application in
a research and development setting.

Core Physical Properties

The physical characteristics of 2-Hydroxymethylbenzoic acid are fundamental to its handling,
formulation, and application. The following tables summarize the key quantitative data available
for this compound.

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula CsHsOs3 [1]
Molecular Weight 152.15 g/mol [1]
Appearance Solid [1]

Table 2: Thermal Properties
Property Value Source(s)
Melting Point 127 -128 °C [1]
Boiling Point 333.9 °C at 760 mmHg [1]

Table 3: Solubility and Acidity
Property Value Source(s)

Water Solubility

4.28 mg/mL at 20 °C

[1]

Solubility in DMSO =230.5 mg/mL [2]
Solubility in Ethanol >27.3 mg/mL [2]
pKa (Predicted) 3.84+0.10 [1]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

2-Hydroxymethylbenzoic acid. These protocols are based on established laboratory techniques

and can be adapted for specific experimental requirements.

Melting Point Determination (Capillary Method)

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a pure compound.
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Methodology:

A small, finely powdered sample of 2-Hydroxymethylbenzoic acid is packed into a thin-walled
capillary tube, sealed at one end, to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus, adjacent to a calibrated
thermometer.

e The sample is heated at a controlled rate (initially rapid, then slow, ~1-2 °C per minute, near
the expected melting point).

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.
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Sample Preparation Measurement

Pack Observe
Powdered Sample Capillary Tube Packed Sample Insert Melting Point Apparatus Heating Observation Record Range

(Excess Solute + SoIvenD

Agitate to Equilibrium

Filter Saturated Solution

Evaporate Solvent

Weigh Residue

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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